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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B15572711 Get Quote

Technical Support Center: AVE 0991 Sodium Salt
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper storage, stability, and handling of

AVE 0991 sodium salt solutions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for AVE 0991 sodium salt powder?

For optimal stability, AVE 0991 sodium salt in its solid form should be stored at -20°C for up to

3 years.

Q2: How should I prepare a stock solution of AVE 0991 sodium salt?

It is recommended to prepare a stock solution in an organic solvent such as DMSO. AVE 0991
sodium salt is soluble in DMSO.

Q3: What are the recommended storage conditions and stability for stock solutions?

Stock solutions of AVE 0991 sodium salt can be stored under the following conditions:

-80°C for up to 6 months.[1]

-20°C for up to 1 month.[1]
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To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock

solution into smaller, single-use volumes.[1][2]

Q4: Can I use water to prepare a stock solution?

While AVE 0991 sodium salt is soluble in alkaline water solutions, if you choose to use water

as the solvent for your stock solution, it is crucial to filter and sterilize it using a 0.22 μm filter

before use.[1][3] For long-term storage, it is generally recommended to use an organic solvent

like DMSO.

Q5: My AVE 0991 sodium salt solution shows precipitation. What should I do?

If you observe precipitation or phase separation during the preparation of your solution, gentle

heating and/or sonication can be used to aid in dissolution.[2] Always ensure the solution is

clear before use.

Q6: How should I prepare a working solution for in vivo experiments?

For in vivo experiments, it is best to prepare the working solution fresh on the day of use.[2] A

common vehicle for oral administration in rats is 0.9% NaCl.[1] For subcutaneous injection in

mice, a vehicle of 10 mM KOH in 0.9% NaCl has been used.[4]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/AVE-0991-sodium-salt.html
https://www.medchemexpress.com/AVE-0991.html
https://www.benchchem.com/product/b15572711?utm_src=pdf-body
https://www.medchemexpress.com/AVE-0991-sodium-salt.html
https://www.frontiersin.org/journals/aging-neuroscience/articles/10.3389/fnagi.2021.624387/full
https://www.benchchem.com/product/b15572711?utm_src=pdf-body
https://www.medchemexpress.com/AVE-0991.html
https://www.medchemexpress.com/AVE-0991.html
https://www.medchemexpress.com/AVE-0991-sodium-salt.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3272821/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Solution

Precipitation in stock solution

upon storage

The storage temperature is not

low enough, or the solution

has undergone multiple freeze-

thaw cycles.

Store aliquoted stock solutions

at -80°C to minimize freeze-

thaw cycles. If precipitation

occurs, attempt to redissolve

by gentle warming or

sonication before use.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling of the solution.

Always prepare fresh working

solutions for each experiment.

Ensure stock solutions are

stored correctly and within their

recommended stability period.

Difficulty dissolving the

compound

The chosen solvent is not

appropriate, or the

concentration is too high.

Refer to the solubility data.

Use of DMSO for stock

solutions is recommended. For

aqueous solutions, ensure the

pH is appropriate (alkaline).

Gentle heating or sonication

can also be applied.

Data Presentation
Table 1: Storage and Stability of AVE 0991 Sodium Salt

Form
Storage

Temperature
Duration Reference

Solid (Powder) -20°C 3 years [5]

Stock Solution (in

solvent)
-80°C 6 months [1]

Stock Solution (in

solvent)
-20°C 1 month [1]

Table 2: Solubility of AVE 0991 Sodium Salt
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Solvent Solubility Reference

DMSO Soluble [6]

Saline ≥ 2.5 mg/mL [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the required amount of AVE 0991 sodium salt (M.Wt: 602.7 g/mol ).

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

Vortex or sonicate briefly until the solid is completely dissolved.

Aliquot the stock solution into single-use vials.

Store the aliquots at -80°C for up to 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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